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Compound of Interest

Compound Name: Styrene-d8

Cat. No.: B127050 Get Quote

Essential Safety and Handling of Styrene-d8
For researchers, scientists, and drug development professionals, the safe handling of

deuterated compounds like Styrene-d8 is paramount. This document provides immediate,

essential safety protocols and logistical information for the operational use and disposal of

Styrene-d8, ensuring laboratory safety and procedural clarity.

Styrene-d8 is a flammable liquid and vapor that poses several health hazards.[1] It is harmful if

inhaled, causes serious eye and skin irritation, and may be fatal if swallowed and enters the

airways.[1] Furthermore, it is suspected of damaging fertility or the unborn child and can cause

damage to organs through prolonged or repeated exposure.[1]
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Hazard Statement GHS Classification

Flammable liquid and vapor Flammable liquids Category 3

Harmful if inhaled Acute toxicity (inhalation) Category 4

Causes skin irritation Skin corrosion/irritation Category 2

Causes serious eye irritation Serious eye damage/eye irritation Category 2A

Suspected of causing cancer Carcinogenicity Category 2

Suspected of damaging fertility or the unborn

child
Reproductive toxicity Category 2

Causes damage to organs (respiratory tract)

through prolonged or repeated exposure

Specific target organ toxicity (repeated

exposure) Category 1

Toxic to aquatic life
Hazardous to the aquatic environment – Acute

Hazard Category 2

Data sourced from GHS classifications.[2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Styrene-d8 to minimize exposure and ensure

personal safety.
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PPE Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.[2][3][4]

Skin Protection

Chemical resistant gloves such as Silver

Shield®/4H®, Viton, or Barrier® (>8-hour

breakthrough).[5] Tychem® F, CPF3, BR, CSM,

and TK protective clothing is also

recommended.[5] A lab coat must be worn.[3]

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood.[2][3] If exposure limits are

exceeded, a full-face respirator with appropriate

cartridges (e.g., type ABEK) should be used.[3]

Handling and Storage Protocol
Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and

other ignition sources.[1][2]

Keep the container tightly closed.[2]

Recommended storage temperature is refrigerated (2-8°C).[3]

Protect from direct sunlight.[1]

Ground and bond container and receiving equipment to prevent static discharge.[2]

Handling:

Read and understand the Safety Data Sheet (SDS) before use.[2]

Work in a well-ventilated area, such as a chemical fume hood.[2][3]

Wear appropriate PPE, including gloves, safety glasses, and a lab coat.[2]
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Use only non-sparking tools.[2]

Avoid breathing vapors or mist.[2]

Wash hands thoroughly after handling.[2]

Avoid contact with skin and eyes.[4]

Do not eat, drink, or smoke when using this product.[1]

Emergency Procedures
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Emergency Situation Procedure

Spill

Evacuate the area.[2] Remove all ignition

sources.[2] Absorb the spill with a non-

combustible material like sand or earth and

place it in a sealed container for disposal.[5] Do

not let the product enter drains.[2]

Fire

Use dry chemical, CO2, water spray, or alcohol-

resistant foam to extinguish.[2][5] Vapors are

heavier than air and may travel to a source of

ignition and flash back.[5] Containers may

explode when heated.[1][5]

Inhalation

Move the person to fresh air.[3] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash the affected area with plenty of soap

and water for at least 15 minutes.[3] Seek

medical attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[2] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[3] If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[3] Aspiration

hazard: may be fatal if swallowed and enters

airways.[1]

Disposal Plan
All waste containing Styrene-d8 must be treated as hazardous waste.
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Collect waste in a suitable, labeled, and tightly closed container.[2]

Do not mix with other waste.

Dispose of the waste in accordance with local, state, and federal regulations.

Handle uncleaned containers as you would the product itself.
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Styrene-d8 Safe Handling Workflow
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Caption: Workflow for the safe handling of Styrene-d8 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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